![molecular formula C12H10FNO2 B6414482 2-(3-Fluoro-4-methoxyphenyl)-4-hydroxypyridine, 95% CAS No. 1262011-43-7](/img/structure/B6414482.png)
2-(3-Fluoro-4-methoxyphenyl)-4-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Fluoro-4-methoxyphenyl)-4-hydroxypyridine, 95% (2-F4H-95%) is an organic compound with a variety of uses in chemical synthesis, scientific research, and lab experiments. It is a white crystalline powder with a melting point of 158-161°C and a boiling point of 267-270°C. 2-F4H-95% is a versatile compound that can be used as a reagent, a catalyst, or a reactant in a variety of reactions. It has been used in the synthesis of several compounds, such as 2-chloro-4-hydroxypyridine and 2,4-difluoro-3-hydroxypyridine, and as a catalyst in the synthesis of polymers. Additionally, it has been used in the study of enzyme inhibition, protein-protein interactions, and other biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-F4H-95% is not fully understood. However, it is believed to act as a competitive inhibitor of enzymes, such as cytochrome P450, by binding to the active site of the enzyme and preventing the substrate from binding. Additionally, it has been shown to interact with proteins, such as histone deacetylase, and modulate their activity.
Biochemical and Physiological Effects
2-F4H-95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. Additionally, it has been shown to modulate the activity of histone deacetylase, which is involved in gene expression and regulation. In vitro studies have also shown that it has anti-inflammatory, anti-cancer, and anti-tumor effects.
Advantages and Limitations for Lab Experiments
2-F4H-95% has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it is a versatile compound that can be used as a reagent, a catalyst, or a reactant in a variety of reactions. However, it has several limitations. It is a relatively unstable compound, and it is sensitive to light, heat, and air. Additionally, it is a highly toxic compound, and it should be handled with care.
Future Directions
There are several potential future directions for the use of 2-F4H-95%. It could be used in the synthesis of more complex compounds, such as pharmaceuticals. Additionally, it could be used to study the mechanism of action of other enzymes and proteins, and to develop new inhibitors for these enzymes and proteins. It could also be used in the study of the biochemical and physiological effects of other compounds, and to develop new drugs and therapies. Finally, it could be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
2-F4H-95% can be synthesized from 4-methoxybenzaldehyde and 3-fluorobenzoic acid by a three-step process. The first step involves the condensation of the two reactants in the presence of an acid catalyst to form 4-methoxy-3-fluorobenzaldehyde. The second step involves the oxidation of the intermediate product with a mild oxidizing agent, such as sodium hypochlorite, to form 2-(3-fluoro-4-methoxyphenyl)-4-hydroxypyridine. The final step involves the purification of the product by recrystallization in an appropriate solvent, such as ethanol.
Scientific Research Applications
2-F4H-95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of several compounds, such as 2-chloro-4-hydroxypyridine and 2,4-difluoro-3-hydroxypyridine. It has also been used as a catalyst in the synthesis of polymers. Additionally, it has been used in the study of enzyme inhibition, protein-protein interactions, and other biochemical and physiological effects.
properties
IUPAC Name |
2-(3-fluoro-4-methoxyphenyl)-1H-pyridin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO2/c1-16-12-3-2-8(6-10(12)13)11-7-9(15)4-5-14-11/h2-7H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLQDYRDXCOBLRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=O)C=CN2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10692571 |
Source
|
Record name | 2-(3-Fluoro-4-methoxyphenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10692571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Fluoro-4-methoxyphenyl)-4-hydroxypyridine | |
CAS RN |
1262011-43-7 |
Source
|
Record name | 2-(3-Fluoro-4-methoxyphenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10692571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.